Cas no 156-80-9 (Propanedioic acid,ion(2-))

• Product Name: Propanedioic acid,ion(2-)
• CAS No: 156-80-9
• MF: C₃H₂O₄
• MW: 102.04558134079
• CID: 152884
• PubChem ID: 9084
• Update Time: 2025-04-19

Propanedioic acid,ion(2-) Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,ion(2-)
• Malonicacid, ion(2-) (8CI)
• Malonate
• Malonate dianion
• Malonate ion(2-)
• Malonate(2-)
• Propanedioate
• MALONATE,CLINICAL DETECTION,GENERAL BACTERIA TINY BIOCHEMICAL IDENTIFICATION TUBE
• Malonic acid dianion
• malonyl
• UNII-4N2NU7R76L
• MALONATE ION
• BB 0254964
• A807815
• CHEMBL359504
• OFOBLEOULBTSOW-UHFFFAOYSA-L
• BRN 3904386
• Sodium; Malonate
• malo
• DTXSID10166020
• CHEBI:15792
• DB02201
• Propanedioic acid, ion(2-)
• (-)OOC-CH2-COO(-)
• 156-80-9
• Malonic acid, ion(2-)
• BDBM50159797
• 1,3-dioxidopropane-1,3-dione
• Q27093252
• 4N2NU7R76L

• Inchi： 1S/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7)/p-2
• InChI Key： OFOBLEOULBTSOW-UHFFFAOYSA-L
• SMILES： [O-]C(CC(=O)[O-])=O

Computed Properties

• Exact Mass: 101.99530854g/mol
• Monoisotopic Mass: 101.99530854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 80.3Ų